Cas no 376596-66-6 (Boronic acid, [3,4-bis(pentyloxy)phenyl]-)

Boronic acid, [3,4-bis(pentyloxy)phenyl]- structure
376596-66-6 structure
Product Name:Boronic acid, [3,4-bis(pentyloxy)phenyl]-
CAS No:376596-66-6
MF:C16H27BO4
MW:294.194185495377
CID:1485583
Update Time:2024-08-24

Boronic acid, [3,4-bis(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [3,4-bis(pentyloxy)phenyl]-
    • Boronic acid, B-[3,4-bis(pentyloxy)phenyl]-
    • Inchi: 1S/C16H27BO4/c1-3-5-7-11-20-15-10-9-14(17(18)19)13-16(15)21-12-8-6-4-2/h9-10,13,18-19H,3-8,11-12H2,1-2H3
    • InChI Key: HDJPXKVSBWKOLR-UHFFFAOYSA-N
    • SMILES: B(C1=CC=C(OCCCCC)C(OCCCCC)=C1)(O)O

Computed Properties

  • Exact Mass: 293.20391

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Predicted)
  • Boiling Point: 435.7±55.0 °C(Predicted)
  • PSA: 58.92
  • pka: 8.26±0.17(Predicted)
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